Cas no 1202991-33-0 (N-2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl-4-oxo-4H-chromene-2-carboxamide
• CAS No: 1202991-33-0
• MF: C₂₁H₁₈N₄O₄
• MW: 390.392024517059
• CID: 6472471
• Update Time: 2025-05-19

N-2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl-4-oxo-4H-chromene-2-carboxamide
• N-[2-(4-methyl-5-oxo-3-phenyl-1,2,4-triazol-1-yl)ethyl]-4-oxochromene-2-carboxamide

• Inchi： 1S/C21H18N4O4/c1-24-19(14-7-3-2-4-8-14)23-25(21(24)28)12-11-22-20(27)18-13-16(26)15-9-5-6-10-17(15)29-18/h2-10,13H,11-12H2,1H3,(H,22,27)
• InChI Key： XVAGWNDRWVAXOR-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2C(=O)N(C)C(C3=CC=CC=C3)=N2)=O)OC2=C(C=CC=C2)C(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on N-2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl-4-oxo-4H-chromene-2-carboxamide

Comprehensive Overview of N-2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl-4-oxo-4H-chromene-2-carboxamide (CAS No. 1202991-33-0)

N-2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl-4-oxo-4H-chromene-2-carboxamide (CAS No. 1202991-33-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a 1,2,4-triazole moiety with a chromene-2-carboxamide group, making it a subject of interest for its potential biological activities. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and development.

The compound's molecular structure includes a 4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazole unit linked to a 4-oxo-4H-chromene-2-carboxamide via an ethyl bridge. This hybrid architecture is particularly intriguing because both 1,2,4-triazole and chromene derivatives are known for their diverse pharmacological properties. For instance, 1,2,4-triazole derivatives are often explored for their antimicrobial, anti-inflammatory, and anticancer effects, while chromene-based compounds are studied for their antioxidant and neuroprotective activities.

In recent years, the demand for N-2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl-4-oxo-4H-chromene-2-carboxamide has increased due to its potential applications in targeted drug delivery systems and enzyme inhibition studies. The compound's ability to interact with specific biological targets, such as kinases or receptors, makes it a valuable candidate for precision medicine research. This aligns with current trends in personalized healthcare, where scientists are focusing on developing tailored therapies for complex diseases.

Another area of interest for this compound is its role in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce N-2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl-4-oxo-4H-chromene-2-carboxamide with minimal environmental impact. This aligns with the global push toward sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, are critical factors in its potential applications. For example, its chromene-2-carboxamide component may enhance its ability to penetrate cellular membranes, a desirable trait for drug candidates. Additionally, the presence of the 1,2,4-triazole ring could contribute to its metabolic stability, a key consideration in drug design and ADME studies (Absorption, Distribution, Metabolism, and Excretion).

From a commercial perspective, N-2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl-4-oxo-4H-chromene-2-carboxamide is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its CAS No. 1202991-33-0 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. Companies involved in high-throughput screening and medicinal chemistry often seek this compound for their libraries.

In summary, N-2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl-4-oxo-4H-chromene-2-carboxamide represents a fascinating intersection of chemistry and biology. Its structural complexity and potential therapeutic applications make it a compound of high interest in modern research. As the scientific community continues to explore its properties and applications, this molecule is likely to remain a key player in the advancement of drug discovery and biomedical innovation.